Cas no 109-40-0 (Thiourea, N,N'-dioctyl-)

Thiourea, N,N'-dioctyl- structure
Product name:Thiourea, N,N'-dioctyl-
Thiourea, N,N'-dioctyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N,N'-dioctyl-
- 1,3-Di-n-octylthiourea
- 1,3-dioctyl-thiourea
- N,N'-Dioctyl-oxalamid
- N,N'-dioctyl-oxalamide
- N,N'-Dioctyloxamid
- N,N'-Dioctyl-thioharnstoff
- N,N'-dioctylthiourea
- N-octyl-N'-octylethane-1,2-diamide
- Oxalsaeure-bis-octylamid
- A924906
- 109-40-0
- NSC65461
- 2-(2-Aminophenyl)thiazole-4-carboxylicacidethylester
- MFCD00022142
- Urea,3-dioctyl-2-thio-
- RNGRBOULPSEYNL-UHFFFAOYSA-N
- 1,3-DIOCTYL-2-THIOUREA
- N,N'-Dioctylcarbamimidothioic acid
- AKOS015839942
- Thiourea,N'-dioctyl-
- DTXSID00910953
- NSC-65461
- NCIOpen2_008302
- 34853-57-1
- di-n-Octylthiourea
- 1,3-dioctylthiourea
- Thiourea, N,N/'-dioctyl-
- FT-0682166
- SCHEMBL1276680
-
- MDL: MFCD00022142
- Inchi: InChI=1S/C17H36N2S/c1-3-5-7-9-11-13-15-18-17(20)19-16-14-12-10-8-6-4-2/h3-16H2,1-2H3,(H2,18,19,20)
- InChI Key: RNGRBOULPSEYNL-UHFFFAOYSA-N
- SMILES: CCCCCCCCNC(NCCCCCCCC)=S
Computed Properties
- Exact Mass: 300.26000
- Monoisotopic Mass: 300.26
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 16
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 56.2A^2
Experimental Properties
- Density: 0.905
- Boiling Point: 384.6°Cat760mmHg
- Flash Point: 186.4°C
- Refractive Index: 1.486
- PSA: 56.15000
- LogP: 5.95330
Thiourea, N,N'-dioctyl- Security Information
Thiourea, N,N'-dioctyl- Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Thiourea, N,N'-dioctyl- Related Literature
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1. The Br?nsted acid-catalysed hydrolysis of acyl fluorides in aqueous mediaRichard E. Motie,Derek P. N. Satchell,Wasfy N. Wassef J. Chem. Soc. Perkin Trans. 2 1993 1087
-
2. The Br?nsted acid-catalysed hydrolysis of acyl fluorides in aqueous mediaRichard E. Motie,Derek P. N. Satchell,Wasfy N. Wassef J. Chem. Soc. Perkin Trans. 2 1993 1087
-
3. Photolysis of cyclopentanone in the gas phaseRosa Becerra,H. Monty Frey J. Chem. Soc. Faraday Trans. 2 1988 84 1941
-
4. Photo-induced transformations. Part LXI. Syntheses of some six-membered and eight-membered lactams of the B-homo- and A-nor-B,B-dihomocholestane series by the photo-Beckmann rearrangementHiroshi Suginome,Tatsuki Yabe,Eiji ōsawa J. Chem. Soc. Perkin Trans. 1 1982 931
109-40-0 (Thiourea, N,N'-dioctyl-) Related Products
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